thiomarinol
thiomarinol
Brand Name:
Vulcanchem
CAS No.:
146697-04-3
VCID:
VC0140439
InChI:
InChI=1S/C30H44N2O9S2/c1-17(19(3)33)10-9-11-20-15-41-28(27(38)26(20)37)25(36)18(2)14-23(35)40-13-8-6-4-5-7-12-22(34)32-24-29-21(16-42-43-29)31-30(24)39/h9-10,14,16-17,19-20,25-28,33,36-38H,4-8,11-13,15H2,1-3H3,(H,31,39)(H,32,34)/b10-9+,18-14+
SMILES:
CC(C=CCC1COC(C(C1O)O)C(C(=CC(=O)OCCCCCCCC(=O)NC2=C3C(=CSS3)NC2=O)C)O)C(C)O
Molecular Formula:
C30H44N2O9S2
Molecular Weight:
640.8 g/mol
thiomarinol
CAS No.: 146697-04-3
Main Products
VCID: VC0140439
Molecular Formula: C30H44N2O9S2
Molecular Weight: 640.8 g/mol
| CAS No. | 146697-04-3 |
|---|---|
| Product Name | thiomarinol |
| Molecular Formula | C30H44N2O9S2 |
| Molecular Weight | 640.8 g/mol |
| IUPAC Name | [8-oxo-8-[(5-oxo-4H-dithiolo[4,3-b]pyrrol-6-yl)amino]octyl] (E)-4-[3,4-dihydroxy-5-[(E)-5-hydroxy-4-methylhex-2-enyl]oxan-2-yl]-4-hydroxy-3-methylbut-2-enoate |
| Standard InChI | InChI=1S/C30H44N2O9S2/c1-17(19(3)33)10-9-11-20-15-41-28(27(38)26(20)37)25(36)18(2)14-23(35)40-13-8-6-4-5-7-12-22(34)32-24-29-21(16-42-43-29)31-30(24)39/h9-10,14,16-17,19-20,25-28,33,36-38H,4-8,11-13,15H2,1-3H3,(H,31,39)(H,32,34)/b10-9+,18-14+ |
| Standard InChIKey | JIEMCPGFAXNCQW-BFHPBESDSA-N |
| Isomeric SMILES | CC(/C=C/CC1COC(C(C1O)O)C(/C(=C/C(=O)OCCCCCCCC(=O)NC2=C3C(=CSS3)NC2=O)/C)O)C(C)O |
| SMILES | CC(C=CCC1COC(C(C1O)O)C(C(=CC(=O)OCCCCCCCC(=O)NC2=C3C(=CSS3)NC2=O)C)O)C(C)O |
| Canonical SMILES | CC(C=CCC1COC(C(C1O)O)C(C(=CC(=O)OCCCCCCCC(=O)NC2=C3C(=CSS3)NC2=O)C)O)C(C)O |
| Synonyms | thiomarinol thiomarinol A |
| PubChem Compound | 5825095 |
| Last Modified | Nov 11 2021 |
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